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Compound of Interest

Compound Name: Solvent brown 53

Cat. No.: B3371232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and physicochemical properties of Solvent Brown 53 (C.I. 48525; CAS No. 64696-98-6). The

information is intended for researchers, scientists, and professionals in drug development and

related fields who require a detailed understanding of this compound.

Chemical Structure and Identification
Solvent Brown 53 is a metal complex dye, specifically a nickel(II) complex of a Schiff base

ligand. The ligand is formed from the condensation of diaminomaleonitrile with two equivalents

of 2-hydroxybenzaldehyde (salicylaldehyde). The systematic name for the complex is [2,3-

bis[[(2-hydroxyphenyl)methylene]amino]but-2-enedinitrilato(2-)]nickel.

The coordination of the nickel(II) ion with the tetradentate N₂O₂ Schiff base ligand results in a

square planar geometry. This structure confers high thermal stability and light fastness to the

dye.

While some literature may refer to a metal-free azomethine compound with the molecular

formula C₁₈H₁₂N₄O₂, the commercially available Solvent Brown 53 is the nickel complex with

the molecular formula C₁₈H₁₀N₄NiO₂.[1][2][3]

Chemical Structure Diagram
Caption: Chemical structure of Solvent Brown 53.
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Physicochemical Properties
A summary of the key physicochemical properties of Solvent Brown 53 is presented in the

table below.

Property Value Reference

C.I. Name Solvent Brown 53 [4]

C.I. Number 48525 [4]

CAS Number 64696-98-6 [4]

Molecular Formula C₁₈H₁₀N₄NiO₂ [1][2][3]

Molecular Weight 373.00 g/mol [2][3]

Appearance Dark reddish-brown powder [1]

Melting Point >350 °C [1]

Solubility
Soluble in organic solvents,

insoluble in water.

Synthesis of Solvent Brown 53
The synthesis of Solvent Brown 53 is achieved through a one-pot reaction involving the

condensation of diaminomaleonitrile and 2-hydroxybenzaldehyde in the presence of a nickel(II)

salt. The general workflow for this synthesis is depicted below.

Synthesis Workflow
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Reactants

Process Product

Diaminomaleonitrile

Mixing in Solvent (e.g., DMSO/Ethanol)2-Hydroxybenzaldehyde

Nickel(II) Salt (e.g., Ni(OAc)₂)

Refluxing Precipitation & Cooling Filtration & Washing Drying Solvent Brown 53

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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